Cas no 100482-43-7 (Benzoic acid,4-(2-methyl-2-propen-1-yl)-3,5-dipropyl-, ethyl ester)

Benzoic acid,4-(2-methyl-2-propen-1-yl)-3,5-dipropyl-, ethyl ester structure
100482-43-7 structure
Product Name:Benzoic acid,4-(2-methyl-2-propen-1-yl)-3,5-dipropyl-, ethyl ester
CAS No:100482-43-7
MF:C19H28O2
MW:288.424426078796
CID:175729
PubChem ID:57902
Update Time:2025-04-19

Benzoic acid,4-(2-methyl-2-propen-1-yl)-3,5-dipropyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(2-methyl-2-propen-1-yl)-3,5-dipropyl-, ethyl ester
    • ethyl 4-(2-methylprop-2-enyl)-3,5-dipropylbenzoate
    • 3,5-Dipropyl-4-(2-methylallyl)benzoic acid ethyl ester
    • AC1L1NXT
    • AC1Q64FB
    • BENZOIC ACID, 3,5-DIPROPYL-4-(2-METHYLALLYL)-, ETHYL ESTER
    • ethyl 4-(2-methylprop-2-en-1-yl)-3,5-dipropylbenzoate
    • Ethyl 4-methallyloxy-3,5-dipropylbenzoate
    • LS-37339
    • Benzoicacid, 4-(2-methyl-2-propenyl)-3,5-dipropyl-, ethyl ester (9CI)
    • DTXSID00143325
    • 100482-43-7
    • Inchi: 1S/C19H28O2/c1-6-9-15-12-17(19(20)21-8-3)13-16(10-7-2)18(15)11-14(4)5/h12-13H,4,6-11H2,1-3,5H3
    • InChI Key: HWIXDIXLHKCHDY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(CCC)C(CC(=C)C)=C(C=1)CCC)=O

Computed Properties

  • Exact Mass: 288.20904
  • Monoisotopic Mass: 288.20893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 6.5

Experimental Properties

  • Density: 0.951
  • Boiling Point: 391°Cat760mmHg
  • Flash Point: 178.2°C
  • Refractive Index: 1.501
  • PSA: 26.3
  • LogP: 4.88690
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